Cas no 287194-41-6 ((+)-Dhmeq)

• Product Name: (+)-Dhmeq
• CAS No: 287194-41-6
• MF: C₁₃H₁₁NO₅
• MW: 261.2301
• CID: 2601481
• PubChem ID: 53310057
• Update Time: 2024-10-30

(+)-Dhmeq Chemical and Physical Properties

Names and Identifiers

• (+)-DHMEQ
• (1R,2R,6R)-Dehydroxymethylepoxyquinomicin
• (1R,2R,6R)-DHMEQ
• ((addition))-DHMEQ
• 2-HYDROXY-N-[(1R,2R,6R)-2-HYDROXY-5-OXO-7-OXABICYCLO[4.1.0]HEPT-3-EN-3-YL]BENZAMIDE
• Benzamide, 2-hydroxy-N-[(1R,2R,6R)-2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-
• 6R)-Dehydroxymethylepoxyquinomicin
• 6R)-DHMEQ
• 287194-41-6
• SCHEMBL14491796
• HY-14645A
• CS-5817
• AKOS032945040
• MS-23677
• F85425
• (1R,2R,6R)-Dehydroxymethylepoxyquinomicin;(1R,2R,6R)-DHMEQ
• DA-68966
• (+)-Dhmeq

• Inchi： 1S/C13H11NO5/c15-8-4-2-1-3-6(8)13(18)14-7-5-9(16)11-12(19-11)10(7)17/h1-5,10-12,15,17H,(H,14,18)/t10-,11+,12-/m1/s1
• InChI Key： IUOMATKBBPCLFR-GRYCIOLGSA-N
• SMILES： O1[C@@]2([H])C(C([H])=C([C@]([H])([C@@]12[H])O[H])N([H])C(C1=C([H])C([H])=C([H])C([H])=C1O[H])=O)=O

Computed Properties

• Exact Mass: 261.06372245g/mol
• Monoisotopic Mass: 261.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.2

(+)-Dhmeq Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives